Cas no 2757832-74-7 ((2R,4R)-2-(bromomethyl)-4-methoxypyrrolidine)

• Product Name: (2R,4R)-2-(bromomethyl)-4-methoxypyrrolidine
• CAS No: 2757832-74-7
• MF: C₆H₁₂BrNO
• MW: 194.069581031799
• MDL: MFCD32839565
• CID: 5616076
• PubChem ID: 165752647
• Update Time: 2025-05-25

(2R,4R)-2-(bromomethyl)-4-methoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-2-(bromomethyl)-4-methoxypyrrolidine
• EN300-33218807
• 2757832-74-7

• MDL： MFCD32839565
• Inchi： 1S/C6H12BrNO/c1-9-6-2-5(3-7)8-4-6/h5-6,8H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： OMYGGQSSXQJPBE-PHDIDXHHSA-N
• SMILES： BrC[C@H]1C[C@H](CN1)OC

Computed Properties

• Exact Mass: 193.01023g/mol
• Monoisotopic Mass: 193.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 21.3Ų

Additional information on (2R,4R)-2-(bromomethyl)-4-methoxypyrrolidine

(2R,4R)-2-(bromomethyl)-4-methoxypyrrolidine: A Comprehensive Overview

The compound (2R,4R)-2-(bromomethyl)-4-methoxypyrrolidine with CAS No. 2757832-74-7 is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in various research and industrial applications. The pyrrolidine ring serves as the core structure, with bromomethyl and methoxy substituents providing specific reactivity and biological activity.

Recent studies have highlighted the potential of (2R,4R)-2-(bromomethyl)-4-methoxypyrrolidine in drug discovery and development. Its stereochemistry plays a crucial role in determining its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The bromomethyl group introduces electrophilic reactivity, which can be exploited in various organic transformations. On the other hand, the methoxy group enhances solubility and stability, making it suitable for biological systems.

The synthesis of (2R,4R)-2-(bromomethyl)-4-methoxypyrrolidine involves a multi-step process that requires precise control over stereochemistry. Researchers have developed efficient methodologies to achieve high enantiomeric excess (ee) in the final product. These methods often involve asymmetric catalysis or resolution techniques, ensuring the desired stereochemical outcome. The compound's structure has been optimized through computational chemistry approaches, enabling better understanding of its electronic properties and reactivity.

In terms of applications, (2R,4R)-2-(bromomethyl)-4-methoxypyrrolidine has shown promise in medicinal chemistry as a building block for bioactive molecules. Its ability to participate in nucleophilic substitution reactions makes it a versatile intermediate in the synthesis of complex molecules. Recent research has focused on its use in developing inhibitors for enzyme targets associated with various diseases, including cancer and neurodegenerative disorders.

Moreover, the compound has been explored in materials science for its potential in polymer synthesis and catalysis. The pyrrolidine ring's flexibility allows for incorporation into polymer backbones, while the functional groups provide sites for cross-linking and functionalization. This dual functionality makes it an attractive candidate for developing advanced materials with tailored properties.

From an environmental perspective, the synthesis and application of (2R,4R)-2-(bromomethyl)-4-methoxypyrrolidine are being evaluated for their sustainability. Researchers are investigating greener synthetic routes that minimize waste and energy consumption. These efforts align with the growing demand for environmentally friendly chemical processes in the pharmaceutical and industrial sectors.

In conclusion, (2R,4R)-2-(bromomethyl)-4-methoxypyrrolidine (CAS No. 2757832-74-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new applications and optimizations, this compound is poised to play an even greater role in advancing scientific innovation.